Cas no 2228167-47-1 (tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate
• CAS No: 2228167-47-1
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 6023914
• PubChem ID: 165782984
• Update Time: 2025-10-24

tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate
• EN300-1889627
• 2228167-47-1

• Inchi： 1S/C13H25NO3/c1-7-8-9-13(5,10-15)14(6)11(16)17-12(2,3)4/h10H,7-9H2,1-6H3
• InChI Key： OSDHHXZGZXYBAZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)CCCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate (CAS No. 2228167-47-1)

tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate (CAS No. 2228167-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is structurally characterized by a tert-butyl group attached to a carbamate functionality, which is further substituted with a N-methyl and a 2-methyl-1-oxohexan-2-yl moiety. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's unique structure, particularly the presence of the carbamate group, lends it stability and versatility in chemical reactions. Researchers often utilize tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate as a protecting group or as a precursor in the synthesis of bioactive molecules. Its CAS No. 2228167-47-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and patents.

In recent years, the demand for tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate has surged, driven by its applications in medicinal chemistry. The compound's ability to act as a building block for N-methylated compounds is particularly noteworthy, as N-methylation is a common modification in drug design to enhance bioavailability and metabolic stability. This aligns with current trends in pharmaceutical research, where there is a growing emphasis on optimizing drug-like properties.

From a synthetic chemistry perspective, tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate offers several advantages. The tert-butyl group provides steric hindrance, which can be exploited to control reaction selectivity. Additionally, the 2-methyl-1-oxohexan-2-yl moiety introduces a ketone functionality, opening avenues for further derivatization. These features make the compound a versatile tool in multi-step synthetic routes.

The compound's relevance extends to agrochemical applications, where carbamate derivatives are known for their bioactivity. While tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate itself may not be directly used as an agrochemical, its structural motifs are valuable in designing novel crop protection agents. This is particularly pertinent given the increasing global focus on sustainable agriculture and the need for innovative solutions to enhance crop yields.

Quality control and characterization of tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate are critical aspects of its handling. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to ensure purity and confirm structural integrity. These methods are essential for researchers and manufacturers who rely on consistent quality for reproducible results in their applications.

In the context of green chemistry, there is growing interest in developing more sustainable synthetic routes for compounds like tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate. Researchers are exploring catalytic methods and environmentally benign solvents to reduce the ecological footprint of its production. This aligns with broader industry trends toward sustainability and reduced environmental impact.

The future outlook for tert-butyl N-methyl-N-(2-methyl-1-oxohexan-2-yl)carbamate appears promising, particularly as pharmaceutical and agrochemical industries continue to innovate. Its role as a versatile intermediate, combined with ongoing advancements in synthetic methodologies, positions it as a compound of enduring relevance in chemical research and industrial applications.